2-Bromo-1-(3,4,5-trimethoxyphenyl)ethanone
Overview
Description
Synthesis Analysis
This compound has been used in the synthesis of heterocyclic thio ethanone derivatives. It has demonstrated utility as an effective chemical protective group, proving its importance in chemical synthesis and modification processes. It serves as a starting material for the creation of novel compounds.Molecular Structure Analysis
The molecular formula of 2-Bromo-1-(3,4,5-trimethoxyphenyl)ethanone is C11H13BrO4 . The InChI key is CIYTXNZZTOVXKY-UHFFFAOYSA-N .Chemical Reactions Analysis
This compound has been used in various chemical reactions. For example, it has been used in the synthesis of α,β-unsaturated ketones, which are valuable chalcone analogues .Physical and Chemical Properties Analysis
The molecular weight of this compound is 289.13 g/mol . It has a melting point of 64-68°C and a boiling point of 350.7°C at 760 mmHg . The density of this compound is 1.402 .Scientific Research Applications
Synthesis and Antifungal Activity
2-Bromo-1-(3,4,5-trimethoxyphenyl)ethanone has been used in the synthesis of heterocyclic thio ethanone derivatives. These compounds exhibited moderate antifungal activities, showcasing the potential of this compound as a precursor in the development of antifungal agents (Yang et al., 2004).
Chemical Protective Group
This compound has demonstrated utility as an effective chemical protective group, proving its importance in chemical synthesis and modification processes. It facilitates the formation of higher yield products via halogen-exchange reactions (Li Hong-xia, 2007).
Synthesis of Novel Compounds
It serves as a starting material for the creation of novel compounds. For example, diarylmethanones have been synthesized using this compound, which were then analyzed using various spectroscopic methods to understand their structural properties (Çeti̇nkaya, 2017).
Microtubule Disruption in Cancer Treatment
In cancer research, derivatives of this compound have been explored for their potential as microtubule-disrupting agents. These derivatives have shown significant anti-proliferative activity in various human cancer cell lines, offering insights into new avenues for cancer therapy (Kamal et al., 2015).
Development of Chalcone Analogues
The compound is also instrumental in the synthesis of α,β-unsaturated ketones, which are valuable chalcone analogues. These analogues are synthesized via a specific SRN1 mechanism, highlighting the compound's versatility in organic synthesis (Curti et al., 2007).
Computational Chemistry Studies
Computational studies involving this compound derivatives provide valuable insights into the molecular interactions and properties of these compounds, further extending its utility in theoretical and applied chemistry (Erdogan & Erdoğan, 2019).
Mechanism of Action
In cancer research, derivatives of 2-Bromo-1-(3,4,5-trimethoxyphenyl)ethanone have been explored for their potential as microtubule-disrupting agents . These derivatives have shown significant anti-proliferative activity in various human cancer cell lines, offering insights into new avenues for cancer therapy .
Safety and Hazards
Properties
IUPAC Name |
2-bromo-1-(3,4,5-trimethoxyphenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrO4/c1-14-9-4-7(8(13)6-12)5-10(15-2)11(9)16-3/h4-5H,6H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIYTXNZZTOVXKY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70395031 | |
Record name | 2-bromo-1-(3,4,5-trimethoxyphenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70395031 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
51490-01-8 | |
Record name | 2-bromo-1-(3,4,5-trimethoxyphenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70395031 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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